Cas no 2172270-31-2 (2-(3-ethynyl-3-hydroxypyrrolidin-1-yl)-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-(3-ethynyl-3-hydroxypyrrolidin-1-yl)-1,3-thiazole-4-carboxylic acid
• CAS No: 2172270-31-2
• MF: C₁₀H₁₀N₂O₃S
• MW: 238.263000965118
• CID: 5995880
• PubChem ID: 165523316
• Update Time: 2025-08-02

2-(3-ethynyl-3-hydroxypyrrolidin-1-yl)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-ethynyl-3-hydroxypyrrolidin-1-yl)-1,3-thiazole-4-carboxylic acid
• EN300-1449330
• 2172270-31-2

• Inchi： 1S/C10H10N2O3S/c1-2-10(15)3-4-12(6-10)9-11-7(5-16-9)8(13)14/h1,5,15H,3-4,6H2,(H,13,14)
• InChI Key： JIHATIAGODSPGN-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)N=C1N1CCC(C#C)(C1)O

Computed Properties

• Exact Mass: 238.04121336g/mol
• Monoisotopic Mass: 238.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 102Ų

Additional information on 2-(3-ethynyl-3-hydroxypyrrolidin-1-yl)-1,3-thiazole-4-carboxylic acid

2-(3-Ethynyl-3-HydroxyPyrrolidin-1-yl)-1,3-Thiazole-4-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2172270-31-2, known as 2-(3-Ethynyl-3-HydroxyPyrrolidin-1-yl)-1,3-Thiazole-4-Carboxylic Acid, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural features and potential biological activities. This molecule is a derivative of 1,3-thiazole, a heterocyclic compound with a sulfur atom and a nitrogen atom in the ring, which is known for its versatility in various chemical reactions and applications. The presence of the pyrrolidine ring further enhances its complexity and functionality, making it a subject of interest for researchers exploring novel drug candidates.

The ethynyl group attached to the pyrrolidine ring introduces additional reactivity and potential for further functionalization. This feature makes the compound a promising candidate for click chemistry applications, where alkyne groups are often utilized for efficient and selective reactions. Recent studies have highlighted the importance of such functional groups in drug design, particularly in the development of bioactive molecules with enhanced stability and bioavailability.

One of the most notable aspects of this compound is its potential as a bioactive agent. Research has shown that derivatives of 1,3-thiazole exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The integration of the pyrrolidine ring with the thiazole core may further modulate these activities, offering new avenues for therapeutic interventions. For instance, preliminary in vitro studies have demonstrated that this compound exhibits potent inhibitory effects against certain enzymes associated with neurodegenerative diseases, suggesting its potential as a lead compound for drug development.

The synthesis of 2-(3-Ethynyl-3-HydroxyPyrrolidin-1-yl)-1,3-Thiazole-4-Carboxylic Acid involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. The key steps include the formation of the thiazole ring through cyclization reactions and the subsequent attachment of the pyrrolidine moiety via nucleophilic substitution or coupling reactions. The use of modern synthetic techniques, such as microwave-assisted synthesis or continuous flow chemistry, has significantly improved the efficiency and scalability of this process.

In terms of applications, this compound has shown promise in several areas beyond traditional pharmaceuticals. For example, its ability to act as a chelating agent makes it a potential candidate for metalloenzyme inhibitors or metal-based drug delivery systems. Additionally, its structural flexibility allows for further modification to tailor its properties for specific applications in materials science or catalysis.

Recent advancements in computational chemistry have also contributed to our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed that its unique structure enables strong interactions with target proteins, enhancing its binding affinity and selectivity. These insights are invaluable for guiding further optimization efforts aimed at improving its therapeutic index.

In conclusion, 2-(3-Ethynyl-3-HydroxyPyrrolidin-1-yl)-1,3-Thiazole-4-Carboxylic Acid represents a fascinating example of how structural complexity can be harnessed to create molecules with diverse functional properties. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing both basic science and applied technologies.